Cas no 105729-08-6 (1-(furan-2-yl)-2-methoxyethan-1-one)

• Product Name: 1-(furan-2-yl)-2-methoxyethan-1-one
• CAS No: 105729-08-6
• MF: C₇H₈O₃
• MW: 140.136622428894
• MDL: MFCD12062662
• CID: 1160270
• PubChem ID: 13699526
• Update Time: 2025-05-23

1-(furan-2-yl)-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-furanyl)-2-methoxy-
• 1-(furan-2-yl)-2-methoxyethan-1-one
• Z447898000
• 105729-08-6
• 1-(furan-2-yl)-2-methoxyethanone
• EN300-202478
• CS-0214900
• AT17460
• 1-(2-furyl)-2-methoxyethanone
• SCHEMBL527184
• AKOS009991776

• MDL： MFCD12062662
• Inchi： 1S/C7H8O3/c1-9-5-6(8)7-3-2-4-10-7/h2-4H,5H2,1H3
• InChI Key： SMOYZKAGAFPQAU-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(COC)=O

Computed Properties

• Exact Mass: 140.047344113g/mol
• Monoisotopic Mass: 140.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(furan-2-yl)-2-methoxyethan-1-one

Comprehensive Overview of 1-(Furan-2-yl)-2-methoxyethan-1-one (CAS No. 105729-08-6): Properties, Applications, and Industry Insights

1-(Furan-2-yl)-2-methoxyethan-1-one (CAS No. 105729-08-6) is a specialized organic compound featuring a furan ring coupled with a methoxyketone functional group. This structure grants it unique chemical properties, making it valuable in synthetic chemistry, flavor/fragrance formulations, and pharmaceutical intermediates. The compound’s molecular formula C7H8O3 and molecular weight 140.14 g/mol reflect its moderate polarity, which influences solubility in organic solvents like ethanol and acetone.

Recent trends highlight growing interest in furan derivatives due to their role in sustainable chemistry. As industries seek bio-based alternatives, compounds like 1-(Furan-2-yl)-2-methoxyethan-1-one gain attention for their potential in green synthesis. Researchers are exploring its utility in heterocyclic chemistry, particularly for constructing complex molecules with applications in agrochemicals and flavor enhancers. Its fruity aroma profile also aligns with demand for naturalistic fragrance ingredients.

From a technical perspective, CAS 105729-08-6 exhibits stability under standard conditions but requires storage away from strong oxidizers. Analytical methods such as GC-MS and HPLC are commonly employed for purity verification, with typical commercial grades achieving ≥95% purity. The compound’s boiling point (approximately 245°C) and melting point (data varies by crystalline form) are critical parameters for industrial handling.

Innovative applications are emerging in material science, where the furan moiety contributes to polymer crosslinking. Additionally, its electrophilic carbonyl group makes it a versatile building block for Paal-Knorr synthesis of pyrroles, addressing queries about heterocycle formation techniques frequently searched in academic databases. This responsiveness to nucleophilic attack positions it as a candidate for click chemistry applications.

Environmental and regulatory considerations are paramount. While not classified as hazardous under major systems, proper laboratory safety protocols should be followed. The compound’s biodegradability profile is under study, reflecting the market’s focus on eco-friendly chemicals. Suppliers often provide SDS documentation detailing handling recommendations, a frequently requested resource among purchasers.

Market intelligence suggests rising procurement of 105729-08-6 by contract research organizations (CROs) for drug discovery projects. Its structural features mimic natural product scaffolds, answering common search queries about privileged structures in medicinal chemistry. The global distribution network for this specialty chemical continues to expand, with cGMP-compliant batches available for pharmaceutical applications.

Future research directions may explore catalytic asymmetric reactions using this ketone, a hot topic in synthetic methodology papers. Its compatibility with microwave-assisted synthesis (another trending search term) could enhance reaction efficiency. As analytical techniques advance, new spectroscopic characterization data (e.g., 13C NMR in ionic liquids) may emerge, further clarifying its behavior in novel solvent systems.